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Compound of Interest

Compound Name: JNJ-7777120

Cat. No.: B1673073 Get Quote

Essential Safety and Handling Guide for JNJ-
7777120
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.[1]

This guide provides essential safety and logistical information for handling the potent and

selective histamine H4 receptor antagonist, JNJ-7777120. All personnel must review the

complete Safety Data Sheet (SDS) provided by the supplier before handling this compound.[1]

This material should be considered hazardous until all toxicological properties are fully

understood.[1]

Immediate Safety and Hazard Information
JNJ-7777120 is a potent bioactive compound. While specific occupational exposure limits have

not been established, its pharmacological activity and the limited toxicological data warrant

stringent safety precautions. The development of JNJ-7777120 was halted due to observations

of hypoadrenocorticism toxicity in animal studies (rats and dogs).[2] Therefore, systemic

exposure must be avoided.

Primary Hazards:

Ingestion: Do not ingest.[1]

Inhalation: Do not inhale dust or aerosols.[1]
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Skin and Eye Contact: Avoid contact with eyes and skin.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling JNJ-7777120. The following

should be worn at all times in the laboratory:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves

immediately if contaminated.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Respiratory Protection: For operations that may generate dust or aerosols (e.g., weighing,

preparing solutions), a properly fitted respirator (e.g., N95 or higher) should be used.

Body Protection: A lab coat must be worn and kept buttoned. Ensure it is regularly laundered

by a professional service.

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

All handling of solid JNJ-7777120 and preparation of stock solutions should be conducted in
a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation
exposure.
Ensure a safety shower and eyewash station are readily accessible.
Prepare all necessary equipment and reagents before starting work to minimize movement
and potential for spills.

2. Weighing the Compound:

Weigh the solid compound on a calibrated analytical balance within a ventilated enclosure.
Use appropriate weighing paper or a tared container.
Handle with care to avoid generating dust.

3. Solution Preparation:

JNJ-7777120 is supplied as a crystalline solid.[1]
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Stock solutions can be prepared by dissolving the compound in organic solvents such as
Dimethyl Sulfoxide (DMSO) or ethanol.[1][3]
When dissolving, add the solvent slowly to the solid to prevent splashing.
Cap the vial tightly and vortex or sonicate until the solid is fully dissolved.
Aqueous solutions are not recommended for storage for more than one day.[1]

4. Storage:

Store the solid compound at -20°C in a tightly sealed container.[1][3]
Protect from moisture.

Disposal Plan
All waste containing JNJ-7777120 must be treated as hazardous waste.

Solid Waste:

Contaminated consumables (e.g., pipette tips, weighing paper, gloves) must be collected

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions and solvent washes should be collected in a sealed, properly labeled

hazardous waste container. Do not mix with incompatible waste streams.

Disposal Procedure:

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.

Arrange for pickup and disposal by a certified hazardous waste management company.

Quantitative Data Summary
The following table summarizes key quantitative data for JNJ-7777120. Occupational exposure

limits have not been established for this compound.
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Property Value

Chemical Formula C₁₄H₁₆ClN₃O

Molecular Weight 277.75 g/mol

CAS Number 459168-41-3

Appearance Crystalline solid[1]

Storage Temperature -20°C[1][3]

Solubility

DMSO: ~14-94.6 mg/mL[1][3]Ethanol: ~2-15.93

mg/mL[1][3]1:1 DMF:PBS (pH 7.2): ~0.5

mg/mL[1]

Occupational Exposure Limits
Not available. Handle as a potent compound

and minimize exposure.

Experimental Protocols
This document provides safety and handling guidelines and does not cite specific experimental

protocols. For methodologies related to the biological activity of JNJ-7777120, researchers are

directed to the following key publications:

Thurmond, R.L., et al. (2004). A potent and selective histamine H4 receptor antagonist with

anti-inflammatory properties. Journal of Pharmacology and Experimental Therapeutics,

309(1), 404-413.

Dunford, P.J., et al. (2006). The histamine H4 receptor mediates allergic airway inflammation

by regulating the activation of CD4+ T cells. The Journal of Immunology, 176(11), 7062-

7070.

Mandatory Visualizations
Safe Handling and Disposal Workflow for JNJ-7777120
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Workflow for Safe Handling and Disposal of JNJ-7777120

Preparation

Handling (in Fume Hood)

Cleanup and Storage Waste Disposal

Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Engineering Controls
(Fume Hood)

Weigh Solid Compound

Begin work

Prepare Stock Solution

Perform Experiment

Decontaminate Surfaces

Post-experiment

Collect Solid Waste Collect Liquid Waste

Store Compound at -20°C

Doff PPE Correctly

Dispose as Hazardous Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673073?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A flowchart illustrating the procedural steps for safely handling and disposing of JNJ-
7777120.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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